Cas no 302803-72-1 (Ciliobrevin A)

• Product Name: Ciliobrevin A
• CAS No: 302803-72-1
• MF: C₁₇H₉Cl₂N₃O₂
• MW: 358.178261518478
• MDL: MFCD01911757
• CID: 853490
• PubChem ID: 329815127
• Update Time: 2025-08-05

Ciliobrevin A Chemical and Physical Properties

Names and Identifiers

• HPI-4,Hedgehog Pathway Inhibitor 4
• Ciliobrevin A
• 3-(2,4-dichiorophenyl)-3-oxo-2-(4-oxo-3,4-dihydroquinazolin-2(1H)ylidene)propanenitrile
• HPI-4
• 2,4-Dichloro-a-(3,4-dihydro-4-oxo-2(1H)-quinazolinylidene)-β-oxo-benzenepropanenitrile
• Hedgehog Pathway Inhibitor 4
• 2,4-Dichloro-alpha-(3,4-dihydro-4-oxo-2(1H)-quinazolinylidene)-beta-oxobenzenepropanenitrile

• MDL： MFCD01911757
• Inchi： 1S/C17H9Cl2N3O2/c18-9-5-6-10(13(19)7-9)15(23)12(8-20)16-21-14-4-2-1-3-11(14)17(24)22-16/h1-7,23H,(H,21,22,24)/b15-12-
• InChI Key： UEZZGQDPOFILFH-QINSGFPZSA-N
• SMILES： ClC1C=C(C=CC=1/C(=C(\C#N)/C1=NC2C=CC=CC=2C(N1)=O)/O)Cl

Computed Properties

• Exact Mass: 357.00700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.7E-4 g/L) (25 ºC),
• PSA: 89.51000
• LogP: 3.00128

Ciliobrevin A Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds